3-(2,3-dihydro-1H-inden-1-ylidene)-2-benzofuran-1(3H)-one

• Molecular Formula: C17H12O2
• Molecular Weight: 248.27 g/mol
• IUPAC Name: (3E)-3-(2,3-dihydroinden-1-ylidene)-2-benzofuran-1-one
• InChI: InChI=1S/C17H12O2/c18-17-15-8-4-3-7-13(15)16(19-17)14-10-9-11-5-1-2-6-12(11)14/h1-8H,9-10H2/b16-14+
• InChI Key: BOHYJZIKAWMMMF-JQIJEIRASA-N
• Isomeric SMILES: C1C/C(=C\2/C3=CC=CC=C3C(=O)O2)/C4=CC=CC=C41
• SMILES: C1CC(=C2C3=CC=CC=C3C(=O)O2)C4=CC=CC=C41

Description

3-(2,3-dihydro-1H-inden-1-ylidene)-2-benzofuran-1(3H)-one, commonly known as DIBO, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. DIBO is a small molecule inhibitor that has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer and viral infections.

Mechanism of Action

The mechanism of action of DIBO involves the inhibition of the enzyme cyclophilin A (CypA), which is involved in various cellular processes, including protein folding and trafficking. CypA has also been shown to play a role in the replication of viruses, making it a potential target for antiviral therapy.
Biochemical and Physiological Effects:
DIBO has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. DIBO has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DIBO is its high potency and specificity, making it suitable for use in medicinal chemistry research. DIBO has also been shown to have low toxicity in vitro and in vivo, making it a safe compound for use in animal studies. However, one of the limitations of DIBO is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on DIBO, including the development of more potent and selective inhibitors of CypA, the optimization of DIBO for use in animal studies, and the evaluation of DIBO in clinical trials for the treatment of cancer and viral infections. Additionally, the potential use of DIBO in the treatment of inflammatory diseases and neurodegenerative disorders warrants further investigation.
Conclusion:
In conclusion, DIBO is a promising small molecule inhibitor that has potential therapeutic applications in the treatment of various diseases, including cancer and viral infections. The synthesis of DIBO has been optimized to produce high yields of pure compound, making it suitable for use in medicinal chemistry research. Further research on DIBO is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Synthesis Methods

The synthesis of DIBO involves the reaction of 2-benzofuran-1,3-dione with 2,3-dihydroindene in the presence of a Lewis acid catalyst. The reaction proceeds through a Diels-Alder reaction, followed by an elimination reaction to form the final product. The synthesis of DIBO has been optimized to produce high yields of pure compound, making it suitable for use in medicinal chemistry research.

Scientific Research Applications

DIBO has been extensively studied for its potential therapeutic applications in the treatment of cancer and viral infections. In cancer research, DIBO has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. DIBO has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.
In viral infection research, DIBO has been shown to inhibit the replication of HIV-1 and other retroviruses. DIBO has also been shown to inhibit the replication of hepatitis C virus, making it a potential therapeutic agent for the treatment of viral infections.